Cas no 149587-85-9 (Methyl 2-amino-5-isopropylthiophene-3-carboxylate)

• Product Name: Methyl 2-amino-5-isopropylthiophene-3-carboxylate
• CAS No: 149587-85-9
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• MDL: MFCD01921963
• CID: 2272573
• PubChem ID: 2756462
• Update Time: 2025-05-24

Methyl 2-amino-5-isopropylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-5-isopropylthiophene-3-carboxylate
• 2-amino-5-isopropylthiophene-3-carboxylic acid methyl ester
• AKOS B000751
• TIMTEC-BB SBB009957
• ART-CHEM-BB B000751
• METHYL 2-AMINO-5-ISOPROPYL-3-THIOPHENECARBOXYLATE
• 2-AMINO-5-ISOPROPYL-THIOPHENE-3-CARBOXYLIC ACID METHYL ESTER
• SCHEMBL2775989
• DB-220976
• BBL037386
• methyl 2-amino-5-(propan-2-yl)thiophene-3-carboxylate
• CS-0103354
• D76346
• methyl 2-amino-5-propan-2-ylthiophene-3-carboxylate
• ALBB-001666
• 149587-85-9
• FS-1360
• EN300-227709
• methyl2-amino-5-isopropylthiophene-3-carboxylate
• MFCD01921963
• methyl 2-amino-5-(methylethyl)thiophene-3-carboxylate
• GNDXRTHPMSTCQP-UHFFFAOYSA-N
• STK348720
• AKOS000304242

• MDL： MFCD01921963
• Inchi： InChI=1S/C9H13NO2S/c1-5(2)7-4-6(8(10)13-7)9(11)12-3/h4-5H,10H2,1-3H3
• InChI Key： GNDXRTHPMSTCQP-UHFFFAOYSA-N
• SMILES： CC(C)C1=CC(=C(N)S1)C(=O)OC

Computed Properties

• Exact Mass: 199.06669983g/mol
• Monoisotopic Mass: 199.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 80.6Ų

Methyl 2-amino-5-isopropylthiophene-3-carboxylate Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on Methyl 2-amino-5-isopropylthiophene-3-carboxylate

Methyl 2-amino-5-isopropylthiophene-3-carboxylate: A Comprehensive Overview

The compound Methyl 2-amino-5-isopropylthiophene-3-carboxylate, identified by the CAS number 149587-85-9, is a significant molecule in the field of organic chemistry. This compound belongs to the class of thiophene derivatives, which have garnered substantial attention due to their unique electronic properties and versatile applications in materials science, pharmacology, and electronics. The structure of this compound comprises a thiophene ring with substituents at positions 2, 3, and 5, including an amino group, a methyl ester group, and an isopropyl group, respectively. These functional groups impart distinct chemical and physical properties to the molecule, making it a valuable compound for various research and industrial purposes.

Recent studies have highlighted the potential of Methyl 2-amino-5-isopropylthiophene-3-carboxylate in the development of advanced materials. For instance, researchers have explored its role in the synthesis of conductive polymers, where the thiophene ring serves as a conjugated system that enhances electrical conductivity. The presence of the amino group at position 2 has been shown to facilitate π–π interactions, which are crucial for achieving high charge carrier mobility in such materials. Furthermore, the methyl ester group at position 3 contributes to solubility and processability, making this compound suitable for solution-based fabrication techniques commonly used in electronics.

In the realm of pharmacology, Methyl 2-amino-5-isopropylthiophene-3-carboxylate has been investigated as a potential lead compound for drug development. The isopropyl group at position 5 introduces steric bulk into the molecule, which can influence its bioavailability and target binding affinity. Recent computational studies have demonstrated that this compound exhibits promising activity against certain enzymes involved in neurodegenerative diseases. Additionally, its ability to penetrate cellular membranes due to the ester group suggests potential applications in drug delivery systems.

The synthesis of Methyl 2-amino-5-isopropylthiophene-3-carboxylate has been optimized through various methodologies. Traditional approaches involve multi-step reactions starting from thiophene precursors, but recent advancements have focused on developing more efficient and environmentally friendly routes. For example, researchers have employed catalytic cross-coupling reactions to directly install the isopropyl group onto the thiophene ring under mild conditions. Such methods not only reduce reaction times but also minimize waste generation, aligning with current trends toward sustainable chemistry.

In terms of characterization, modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure of this compound. High-resolution NMR studies have provided detailed insights into the electronic environment around each functional group, while mass spectrometry has enabled precise determination of molecular weight and structural integrity.

Looking ahead, the continued exploration of Methyl 2-amino-5-isopropylthiophene-3-carboxylate is expected to yield further breakthroughs across multiple disciplines. Its unique combination of functional groups positions it as a versatile building block for designing next-generation materials and pharmaceuticals. As research progresses, it is anticipated that this compound will play an increasingly important role in addressing challenges in energy storage, healthcare, and advanced manufacturing.